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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012 Get Quote

Essential safety protocols and logistical plans for the use of Dibutyl oxalate in laboratory

settings, ensuring the protection of researchers and the integrity of experimental work.

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemicals is paramount. This guide provides immediate, essential safety

and logistical information for Dibutyl oxalate, outlining operational procedures and disposal

plans to foster a secure research environment.

Chemical and Physical Properties of Dibutyl Oxalate
Understanding the properties of Dibutyl oxalate is the first step toward safe handling. This

clear, colorless liquid possesses a butyl-like odor and presents several hazards that

necessitate careful management.[1][2]
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Property Value Source

CAS Number 2050-60-4 [1][3]

Molecular Formula C10H18O4 [1][3]

Molecular Weight 202.25 g/mol [3]

Boiling Point 239-240 °C (462-464 °F) [3]

Melting Point -29 °C (-20 °F) [3]

Vapor Pressure 0.096 mm Hg [2]

Flash Point 109 °C (228.2 °F) - closed cup

Density 0.986 g/mL at 25 °C

Hazard Identification and Personal Protective
Equipment (PPE)
Dibutyl oxalate is classified with several hazards that require specific protective measures. It

is known to cause skin irritation, serious eye damage, and may cause an allergic skin reaction

and respiratory irritation.[3][4][5] Adherence to recommended PPE is critical to mitigate these

risks.
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Hazard GHS Classification Recommended PPE

Skin Irritation Skin Irrit. 2

Chemical resistant gloves

(inspect before use), complete

suit protecting against

chemicals.[3]

Serious Eye Damage Eye Dam. 1

Tightly fitting safety goggles,

faceshield (8-inch minimum).

[3]

Skin Sensitization Skin Sens. 1 Chemical resistant gloves.[3]

Respiratory Irritation STOT SE 3

Use in a well-ventilated area. If

ventilation is inadequate, use a

full-face respirator with

appropriate cartridges (e.g.,

ABEK type).[3]

Operational Plan for Safe Handling
A systematic approach to handling Dibutyl oxalate from receipt to disposal is essential for

laboratory safety.

1. Pre-Handling Preparations:

Ensure that an eyewash station and safety shower are readily accessible.[4]

Verify that the work area is well-ventilated.[1][4]

Inspect all PPE for integrity before use.[3]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not inhale vapor or mist.[1][3]

Open and handle the container with care in a designated area.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.benchchem.com/product/b166012?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11641%20English%20SDS%20US.pdf
https://www.atamanchemicals.com/dibutyl-oxalate_u25545/
http://cdn.chemservice.com/product/msdsnew/External/English/N-11641%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.atamanchemicals.com/dibutyl-oxalate_u25545/
https://www.atamanchemicals.com/dibutyl-oxalate_u25545/
https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.atamanchemicals.com/dibutyl-oxalate_u25545/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling.[1][3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

If a container is opened, it must be carefully resealed and kept upright to prevent leakage.[3]

Keep away from sources of ignition.[1]
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Safe Handling Workflow for Dibutyl Oxalate
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Caption: Safe Handling Workflow for Dibutyl Oxalate
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Emergency Response and Disposal Plan
In the event of an emergency, a clear and concise plan is crucial.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[3][4]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor.[3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Consult a physician.[3][4]

Spill Response:

Evacuate personnel to a safe area.[1]

Wear appropriate personal protective equipment.[1]

Prevent further leakage or spillage if safe to do so.[1]

Soak up with inert absorbent material (e.g., sand, silica gel).[1][3]

Collect in a suitable, closed container for disposal.[1][3]

Do not let the product enter drains.[1]

Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]

Contaminated packaging should be disposed of as unused product.[3]

Disposal must be in accordance with local, regional, and national regulations.[4]
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Emergency Response for Dibutyl Oxalate
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Caption: Emergency Response for Dibutyl Oxalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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